Cas no 877-22-5 (o-Vanillic Acid)

o-Vanillic Acid structure
o-Vanillic Acid structure
o-Vanillic Acid
877-22-5
C8H8O4
168.146722793579
MFCD00002445
40168
70140

o-Vanillic Acid Properties

Names and Identifiers

    • 3-Methoxysalicylic acid
    • 2-Hydroxy-3-methoxybenzoic acid
    • 2-hydroxy-3-methoxy-benzoicaci
    • 2-hydroxy-m-anisicaci
    • 3-hydroxy-m-anisicacid
    • acideorthovanillique
    • GUAIACOL-3-CARBOXYLIC ACID
    • 3-METHOXYSALICYLIC ACID MONOHYDRATE
    • 3-METHOXY-2-HYDROXYBENZOIC ACID
    • o-Vanillic Acid
    • Acide orthovanillique
    • Benzoic acid, 2-hydroxy-3-methoxy-
    • m-Anisic acid, 2-hydroxy-
    • 3-Hydroxy-m-anisic acid
    • 2-hydroxy-3-methoxy-benzoic acid
    • 3J31Y0E2IM
    • AUZQQIPZESHNMG-UHFFFAOYSA-N
    • 2-Hydroxy-3-Methoxy Benzoic Acid
    • WLN: QVR BQ CO1
    • 3-methoxysalicylic acid (2-hydroxy-3-methoxybenzoic acid)
    • 3-Methoxysalicylica
    • 2-Hydroxy-3-methoxybenzoic acid (ACI)
    • m-Anisic acid, 2-hydroxy- (8CI)
    • Salicylic acid, 3-methoxy- (4CI)
    • 3-Methoxy-2-hydroxybenzoic acid
    • NSC 134533
    • NSC 408167
    • '3-methoxy-2-hydroxobenzoic acid
    • SCHEMBL5458
    • AC-11840
    • InChI=1/C8H8O4/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4,9H,1H3,(H,10,11
    • MFCD00002445
    • NSC-134533
    • AKOS000120843
    • 3-methoxy-salicylic acid
    • UNII-3J31Y0E2IM
    • 3-Methoxysalicylicacid
    • NSC408167
    • 2-Hydroxy-3-methoxybenzoic acid, 97%
    • DTXSID20236566
    • A842351
    • 3-10-00-01363 (Beilstein Handbook Reference)
    • F52710
    • SALICYLIC ACID, 3-METHOXY-
    • EINECS 212-888-9
    • AS-10831
    • 877-22-5
    • M1153
    • NSC-408167
    • AM20060745
    • EN300-21507
    • FT-0615968
    • W-104007
    • CHEMBL450441
    • NSC134533
    • SY014328
    • Q27136978
    • NS00014726
    • CS-W017817
    • Z104500498
    • 5-CHLORO-3-PHENYL-1-BENZOFURAN-2-CARBOXYLICACID
    • BRN 2209642
    • CHEBI:68496
    • 3-methoxysalicyclic acid
    • 2-hydroxy-3-methoxybenzoate
    • STL372636
    • DTXCID50159057
    • 3-methoxy-2-hydroxobenzoic acid
    • BBL027382
    • DB-021165
    • +Expand
    • MFCD00002445
    • AUZQQIPZESHNMG-UHFFFAOYSA-N
    • 1S/C8H8O4/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4,9H,1H3,(H,10,11)
    • O=C(C1C(O)=C(OC)C=CC=1)O
    • 2209642

Computed Properties

  • 168.042259g/mol
  • 0
  • 1.9
  • 2
  • 4
  • 2
  • 168.042259g/mol
  • 168.042259g/mol
  • 66.8Ų
  • 12
  • 168
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4
  • 0

Experimental Properties

  • 1.09900
  • 66.76000
  • 1.4611 (estimate)
  • 217.07°C (rough estimate)
  • 149.0 to 153.0 deg-C
  • 131.7℃
  • Not determined
  • Not determined
  • 1.1816 (rough estimate)

o-Vanillic Acid Security Information

o-Vanillic Acid Customs Data

  • 2918990090

  • China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

o-Vanillic Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003K4S-10g
3-Methoxysalicylic acid
 877-22-5 97%
10g
 $8.00 2024-04-20
A2B Chem LLC
AB65260-10g
2-Hydroxy-3-methoxybenzoic acid
 877-22-5 97%
10g
 $7.00 2024-04-19
Aaron
AR003KD4-10g
3-Methoxysalicylic acid
 877-22-5 97%
10g
 $5.00
abcr
AB177480-5g
2-Hydroxy-3-methoxybenzoic acid, 97%; .
 877-22-5 97%
5g
 €67.90
Alichem
A014003154-250mg
2-Hydroxy-3-methoxybenzoic acid
 877-22-5 97%
250mg
 $470.40 2023-08-31
Ambeed
A155402-10g
3-Methoxysalicylic acid
 877-22-5 97%
10g
 $9.0 2024-05-28
Apollo Scientific
OR14334-25g
3-Methoxysalicylic acid
 877-22-5 97%
25g
 £39.00 2024-07-28
Chemenu
CM255510-100g
3-Methoxysalicylic acid
 877-22-5 95+%
100g
 $72 2022-05-27
Enamine
EN300-21507-0.05g
2-hydroxy-3-methoxybenzoic acid
 877-22-5 98%
0.05g
 $19.0 2023-09-16
eNovation Chemicals LLC
K40895-5g
2-Hydroxy-3-methoxybenzoic acid
 877-22-5 97%
5g
 $200 2022-09-07

o-Vanillic Acid Synthesis

Synthetic Circuit 1

148-53-8 148-53-8
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Oxygen ,  Sodium borohydride Catalysts: Palladium Solvents: Methanol ,  Water ;  48 h, rt; rt; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized, rt
Reference
Environmentally benign oxidation reaction of aldehydes to their corresponding carboxylic acids using Pd/C with NaBH4 and KOH
Lim, Minkyung; et al, Tetrahedron Letters, 2007, 48(22), 3835-3839

Synthetic Circuit 2

148-53-8 148-53-8
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  20 min, rt; 1 h, 155 - 160 °C
Reference
Facile synthesis, isolation and characterization of 1-(4-hydroxy-3-methoxyphenyl)ethanone (acetovanillone) and its isomeric related substances as key starting materials for an antipsychotic drug: iloperidone
Boodida, S. ; et al, Asian Journal of Chemistry, 2022, 34(5), 1245-1254

Synthetic Circuit 3

1521-38-6 1521-38-6
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Boron trichloride
Reference
Boron trichloride as a selective demethylating agent
Dean, F. M.; et al, Tetrahedron Letters, 1966, (35), 4153-9

Synthetic Circuit 4

1521-38-6 1521-38-6
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Piperazine Solvents: Dimethylacetamide
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Regioselective dealkylation of 2-alkoxybenzoic acid and its amide derivatives with aliphatic amines
Nishioka, Hiroyasu; et al, Synthesis, 2000, (2), 243-246

Synthetic Circuit 5

4383-05-5 4383-05-5
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Oxygen ,  Sodium borohydride Catalysts: Palladium Solvents: Methanol ,  Water ;  2 - 36 h, rt
Reference
Pd/C and NaBH4 in basic aqueous alcohol: an efficient system for an environmentally benign oxidation of alcohols
An, Gwangil; et al, Synthesis, 2010, (3), 477-485

Synthetic Circuit 6

586-38-9 586-38-9
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C
1.2 Reagents: Oxygen ;  30 min, 0 °C; 2 h, 40 - 65 °C
Reference
First General, Direct, and Regioselective Synthesis of Substituted Methoxybenzoic Acids by Ortho Metalation
Nguyen, Thi-Huu; et al, Journal of Organic Chemistry, 2007, 72(9), 3419-3429

Synthetic Circuit 7

586-38-9 586-38-9
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Butyllithium ,  2,2,6,6-Tetramethylpiperidine ,  Oxygen Solvents: Tetrahydrofuran ,  Hexane
1.2 Solvents: Water
Reference
Reactions of regioselective metalation of unprotected alkoxybenzoic acids. Scopes, limitations and mechanism
Nguyen, Thi Huu, 2006, , ,

Synthetic Circuit 8

126431-96-7 126431-96-7
877-22-5 877-22-5
Reaction Conditions
Reference
Secoiridoids and a phenolic glucoside from Gentiana pyrenaica
Garcia, Julian; et al, Journal of Natural Products, 1989, 52(5), 996-1002

Synthetic Circuit 9

41799-27-3 41799-27-3
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Disodium phosphate ,  Monopotassium phosphate ,  Oxygen ,  Ammonium sulfate ,  Magnesium chloride ,  Calcium nitrate Solvents: Water ;  28 °C; pH 2.0
Reference
Metabolism of hydroxydibenzofurans, methoxydibenzofurans, acetoxydibenzofurans, and nitrodibenzofurans by Sphingomonas sp. strain HH69
Harms, Hauke; et al, Applied and Environmental Microbiology, 1995, 61(7), 2499-505

Synthetic Circuit 10

19261-06-4 19261-06-4
877-22-5 877-22-5
Reaction Conditions
1.1 -
2.1 Reagents: Disodium phosphate ,  Monopotassium phosphate ,  Oxygen ,  Ammonium sulfate ,  Magnesium chloride ,  Calcium nitrate Solvents: Water ;  28 °C; pH 2.0
Reference
Metabolism of hydroxydibenzofurans, methoxydibenzofurans, acetoxydibenzofurans, and nitrodibenzofurans by Sphingomonas sp. strain HH69
Harms, Hauke; et al, Applied and Environmental Microbiology, 1995, 61(7), 2499-505

Synthetic Circuit 11

101762-27-0 101762-27-0
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Disodium phosphate ,  Monopotassium phosphate ,  Oxygen ,  Ammonium sulfate ,  Magnesium chloride ,  Calcium nitrate Solvents: Water ;  28 °C; pH 2.0
2.1 -
3.1 Reagents: Disodium phosphate ,  Monopotassium phosphate ,  Oxygen ,  Ammonium sulfate ,  Magnesium chloride ,  Calcium nitrate Solvents: Water ;  28 °C; pH 2.0
Reference
Metabolism of hydroxydibenzofurans, methoxydibenzofurans, acetoxydibenzofurans, and nitrodibenzofurans by Sphingomonas sp. strain HH69
Harms, Hauke; et al, Applied and Environmental Microbiology, 1995, 61(7), 2499-505

Synthetic Circuit 12

132-64-9 132-64-9
877-22-5 877-22-5
Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Disodium phosphate ,  Monopotassium phosphate ,  Oxygen ,  Ammonium sulfate ,  Magnesium chloride ,  Calcium nitrate Solvents: Water ;  28 °C; pH 2.0
Reference
Metabolism of hydroxydibenzofurans, methoxydibenzofurans, acetoxydibenzofurans, and nitrodibenzofurans by Sphingomonas sp. strain HH69
Harms, Hauke; et al, Applied and Environmental Microbiology, 1995, 61(7), 2499-505

Synthetic Circuit 13

90-05-1 90-05-1
124-38-9 124-38-9
877-22-5 877-22-5
2169-28-0 2169-28-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
1.2 -
Reference
Dianion metalation reactions of N,N-dimethylvanillylamine and N,N-dimethylisovanillylamine
Hlasta, Dennis J.; et al, Tetrahedron Letters, 1985, 26(18), 2151-4

Synthetic Circuit 14

57543-87-0 57543-87-0
877-22-5 877-22-5
88252-61-3 88252-61-3
65-85-0 65-85-0
Reaction Conditions
1.1 Reagents: Potassium superoxide Solvents: Dimethyl sulfoxide
Reference
Reaction of potassium superoxide with 3-nitro-2-phenyl-2H-1-benzopyrans and their dihydro derivatives
Rao, Takkellapati Sudhakar; et al, Heterocycles, 1987, 26(8), 2117-24

Synthetic Circuit 15

57544-05-5 57544-05-5
877-22-5 877-22-5
91735-21-6 91735-21-6
100-09-4 100-09-4
Reaction Conditions
1.1 Reagents: Potassium superoxide Solvents: Dimethyl sulfoxide
Reference
Reaction of potassium superoxide with 3-nitro-2-phenyl-2H-1-benzopyrans and their dihydro derivatives
Rao, Takkellapati Sudhakar; et al, Heterocycles, 1987, 26(8), 2117-24

o-Vanillic Acid Raw materials

o-Vanillic Acid Preparation Products

o-Vanillic Acid Suppliers

J&K Scientific
Audited Supplier Audited Supplier
(CAS:877-22-5)
ZHAI XIAN SHENG
18210857532
xiangyang.zhai@jk-sci.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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(CAS:877-22-5)
CAI JING LI
18662931390
507167383@qq.com
Nantong Reform Petro-chemical Co.,Ltd
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(CAS:877-22-5)
CAO HAI YAN
19952847550
2143087160@qq.com
HU BEI YONG KUO Technology Co., Ltd.
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(CAS:877-22-5)
SUN YAO
18064098002
1248580055@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:877-22-5)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:877-22-5)
A LA DING
anhua.mao@aladdin-e.com

o-Vanillic Acid Related Literature

877-22-5 (o-Vanillic Acid) Related Products

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